Cas no 349119-25-1 (Glycine, N-(4-morpholinylcarbonyl)-, methyl ester)

• Product Name: Glycine, N-(4-morpholinylcarbonyl)-, methyl ester
• CAS No: 349119-25-1
• MF: C₈H₁₄N₂O₄
• MW: 202.207762241364
• MDL: MFCD02859885
• CID: 3946338
• PubChem ID: 3412064
• Update Time: 2025-06-12

Glycine, N-(4-morpholinylcarbonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(4-morpholinylcarbonyl)-, methyl ester
• methyl 2-(morpholine-4-carboxamido)acetate
• 349119-25-1
• Methyl 2-(morpholine-4-carbonylamino)acetate
• methyl 2-[(morpholine-4-carbonyl)amino]acetate
• Methyl (morpholine-4-carbonyl)glycinate
• methyl N-(morpholin-4-ylcarbonyl)glycinate
• Oprea1_515105
• MFCD02859885
• STL362935
• AKOS003593146
• CS-0320285
• METHYL 2-[(MORPHOLINOCARBONYL)AMINO]ACETATE
• VS-09419
• BBL029775

• MDL： MFCD02859885
• Inchi： 1S/C8H14N2O4/c1-13-7(11)6-9-8(12)10-2-4-14-5-3-10/h2-6H2,1H3,(H,9,12)
• InChI Key： TYKHAKTVSSECOF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNC(N1CCOCC1)=O

Computed Properties

• Exact Mass: 202.09535693Da
• Monoisotopic Mass: 202.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Glycine, N-(4-morpholinylcarbonyl)-, methyl ester

Glycine, N-(4-morpholinylcarbonyl)-, methyl ester (CAS No. 349119-25-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Glycine, N-(4-morpholinylcarbonyl)-, methyl ester, identified by its unique Chemical Abstracts Service (CAS) number 349119-25-1, is a significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, playing a pivotal role in the development of novel therapeutic agents. The structural uniqueness of Glycine, N-(4-morpholinylcarbonyl)-, methyl ester lies in its combination of a glycine backbone with a morpholine carbonyl group and a methyl ester moiety, which endows it with distinct chemical properties and reactivity patterns.

The morpholine moiety in Glycine, N-(4-morpholinylcarbonyl)-, methyl ester contributes to its solubility and stability under various conditions, making it an attractive candidate for use in pharmaceutical formulations. This compound is particularly valuable in the synthesis of peptidomimetics and other proteinase inhibitors, where its structural features facilitate the creation of complex three-dimensional conformations essential for biological activity. The ester functionality further enhances its utility as a synthetic building block, allowing for facile modifications and derivatizations.

Recent advancements in medicinal chemistry have highlighted the importance of Glycine, N-(4-morpholinylcarbonyl)-, methyl ester in the development of targeted therapies. For instance, studies have demonstrated its role in the synthesis of compounds that exhibit inhibitory effects on specific enzymes implicated in inflammatory and infectious diseases. The ability to fine-tune the pharmacophoric properties of these derivatives through structural modifications has opened new avenues for drug discovery. Researchers have leveraged the reactivity of the carbonyl group and the nucleophilic nature of the morpholine ring to develop novel conjugates with enhanced binding affinity and selectivity.

The growing interest in peptidomimetics as alternative therapeutic agents has further underscored the significance of Glycine, N-(4-morpholinylcarbonyl)-, methyl ester. These mimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations such as poor oral bioavailability and susceptibility to enzymatic degradation. The incorporation of Glycine, N-(4-morpholinylcarbonyl)-, methyl ester into peptidomimetic scaffolds has led to the discovery of several lead compounds with promising preclinical profiles. These findings highlight the compound's versatility and its potential to contribute to next-generation therapeutics.

In addition to its role in peptidomimetic synthesis, Glycine, N-(4-morpholinylcarbonyl)-, methyl ester has found applications in other areas of pharmaceutical research. Its structural motif is frequently utilized in the development of small molecule inhibitors targeting bacterial proteases. These inhibitors are critical for combating antibiotic-resistant strains and represent a significant unmet medical need. The morpholine moiety's ability to interact with hydrophobic pockets within enzyme active sites has been particularly advantageous in designing high-affinity inhibitors.

The synthetic methodologies employed in the preparation of Glycine, N-(4-morpholinylcarbonyl)-, methyl ester are also worth mentioning. The compound can be synthesized through multi-step organic transformations involving condensation reactions between glycine derivatives and morpholine-based precursors. Advances in catalytic systems have enabled more efficient and scalable production processes, reducing costs and improving yields. These developments have made it more feasible to incorporate this intermediate into large-scale pharmaceutical manufacturing.

The pharmacokinetic properties of derivatives derived from Glycine, N-(4-morpholinylcarbonyl)-, methyl ester are another area of active investigation. Researchers are exploring strategies to enhance oral bioavailability and tissue penetration by optimizing molecular properties such as lipophilicity and solubility. Computational modeling techniques have been instrumental in predicting how structural modifications will impact pharmacokinetic behavior, allowing for rational design iterations.

The future prospects for Glycine, N-(4-morpholinylcarbonyl)-, methyl ester are promising given its broad utility across multiple therapeutic areas. As drug discovery efforts continue to evolve towards more targeted and personalized medicine approaches, compounds like this will remain indispensable tools for medicinal chemists. The ongoing exploration of novel synthetic pathways and applications ensures that this intermediate will continue to play a vital role in pharmaceutical innovation.